Cas no 31528-44-6 (Mycophenolic acid glucuronide)
Mycophenolic acid glucuronide is the primary metabolite of mycophenolic acid (MPA), formed via glucuronidation in the liver. It serves as a key biomarker for monitoring MPA pharmacokinetics in immunosuppressive therapy, particularly in transplant patients. The glucuronide conjugate exhibits enhanced water solubility, facilitating renal excretion and reducing potential toxicity. Its quantification is critical for therapeutic drug monitoring (TDM) to optimize dosing regimens and minimize adverse effects. Analytical standards of mycophenolic acid glucuronide are essential for accurate HPLC or LC-MS/MS assays, ensuring reliable pharmacokinetic data. The compound's stability and well-characterized structure make it valuable for research and clinical applications in immunology and transplant medicine.
Mycophenolic acid glucuronide structure
Product Name:Mycophenolic acid glucuronide
CAS No:31528-44-6
MF:C23H28O12
MW:496.461228370667
MDL:MFCD08063739
CID:308361
PubChem ID:329817871
Update Time:2025-06-07
Mycophenolic acid glucuronide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl
- Mycophenolic Acid β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-...
- b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofurany
- MYCOPHENOLIC ACID B-D-GLUCURONIDE
- MYCOPHENOLIC ACID GLUCURONIDE
- Mycophenolic Acid β-
- Mycophenolic acid-β-D-glucuronide solution
- 5-[(2E)-5-Carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl b-D-Glucopyranosiduronic Acid
- 5-[(2E)-5-Carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl-D-Glucopyranosiduronic Acid
- A(non-labelled)
- Mycophenolic Acid Glucosiduronate
- Mycophenolic Acid-D-Glucuronide
- .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 5-((2E)-5-CARBOXY-3-METHYL-2-PENTEN-1-YL)-1,3-DIHYDRO-6-METHOXY-7-METHYL-3-OXO-4-ISOBENZOFURANYL
- (2S,3S,4S,5R,6S)-6-((5-((E)-5-Carboxy-3-methylpent-2-en-1-yl)-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-4-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
- DTXSID401043388
- Mycophenolic Acid-d3 Glucosiduronate
- Mycophenolic Acid-d3 Glucuronide
- Mycophenolic acid-glucuronide
- BYFGTSAYQQIUCN-HGIHDBQLSA-N
- Mycophenolic Acid ?-D-Glucuronide
- Mycophenolic Acid-d3 beta -D-Glucuronide
- HY-137301
- Mycophenolic acid beta -D-glucuronide
- Mycophenolic Acid beta-D-Glucuronide
- Mycophenolic acid 7-O-glucuronide
- UNII-54TS5J9T0K
- Mycophenolic acid-7-O-glucuronide
- 54TS5J9T0K
- MS-29220
- 31528-44-6 (unlabeled)
- NS00116378
- CS-0137607
- 31528-44-6
- (2S,3S,4S,5R,6S)-6-[[5-[(E)-5-carboxy-3-methylpent-2-enyl]-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-4-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- 1ST15320
- Mycophenolic Acid Phenyl Glucuronide
- DA-75825
- Mycophenolic Acid ss-D-Glucuronide
- beta-D-glucopyranosiduronic acid, 5-((2E)-5-carboxy-3-methyl-2-penten-1-yl)-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl
- MPAG cpd
- Mycophenolic acid glucuronide
-
- MDL: MFCD08063739
- Inchi: 1S/C23H28O12/c1-9(5-7-13(24)25)4-6-11-18(32-3)10(2)12-8-33-22(31)14(12)19(11)34-23-17(28)15(26)16(27)20(35-23)21(29)30/h4,15-17,20,23,26-28H,5-8H2,1-3H3,(H,24,25)(H,29,30)/b9-4+/t15-,16-,17+,20-,23+/m0/s1
- InChI Key: BYFGTSAYQQIUCN-HGIHDBQLSA-N
- SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=C(C/C=C(\C)/CCC(=O)O)C(=C(C)C2COC(C1=2)=O)OC)O)O)O
Computed Properties
- Exact Mass: 496.15800
- Monoisotopic Mass: 496.158076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 827
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 189
- XLogP3: 1.1
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 98-100°C
- Boiling Point: 875.7±65.0 °C at 760 mmHg
- Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c - Refractive Index: 1.624
- PSA: 189.28000
- LogP: 0.29860
- Color/Form: 1.0 mg/mL in acetonitrile
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Mycophenolic acid glucuronide Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H302 + H312 + H332-H319
- Warning Statement: P210-P261-P302+P352+P312-P304+P340+P312-P337+P313-P403+P235
- Hazardous Material transportation number:UN 1648 3 / PGII
- WGK Germany:2
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-26-36/37
-
Hazardous Material Identification:
- Storage Condition:−20°C
Mycophenolic acid glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL4131-1mg |
Mycophenolic acid-O-beta-D-glucuronide |
31528-44-6 | 97% min | 1mg |
£174.00 | 2025-02-21 | |
| Apollo Scientific | BICL4131-2mg |
Mycophenolic acid-O-beta-D-glucuronide |
31528-44-6 | 97% min | 2mg |
£279.00 | 2025-02-21 | |
| Apollo Scientific | BICL4131-5mg |
Mycophenolic acid-O-beta-D-glucuronide |
31528-44-6 | 97% min | 5mg |
£549.00 | 2025-02-21 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66892-1mg |
Mycophenolic Acid β-D-Glucuronide |
31528-44-6 | 98% | 1mg |
¥1383.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66892-5mg |
Mycophenolic Acid β-D-Glucuronide |
31528-44-6 | 98% | 5mg |
¥6000.00 | 2022-04-26 | |
| TRC | M831520-1mg |
Mycophenolic Acid b-D-Glucuronide |
31528-44-6 | 1mg |
$ 176.00 | 2023-09-06 | ||
| TRC | M831520-2.5mg |
Mycophenolic Acid b-D-Glucuronide |
31528-44-6 | 2.5mg |
$ 255.00 | 2023-09-06 | ||
| TRC | M831520-5mg |
Mycophenolic Acid b-D-Glucuronide |
31528-44-6 | 5mg |
$436.00 | 2023-05-17 | ||
| TRC | M831520-10mg |
Mycophenolic Acid b-D-Glucuronide |
31528-44-6 | 10mg |
$ 781.00 | 2023-09-06 | ||
| TRC | M831520-25mg |
Mycophenolic Acid b-D-Glucuronide |
31528-44-6 | 25mg |
$1918.00 | 2023-05-17 |
Mycophenolic acid glucuronide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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